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Compound of Interest

Compound Name: Ethynyl(diphenyl)phosphine Oxide

Cat. No.: B1661999 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of ethynyl(diphenyl)phosphine oxide and

its derivatives, offering insights into their synthesis, characterization, and potential applications.

The unique combination of the rigid ethynyl group and the polar phosphine oxide moiety

imparts these compounds with interesting electronic and steric properties, making them

valuable building blocks in various fields, including medicinal chemistry, materials science, and

catalysis.

Physicochemical and Spectroscopic Properties
The following table summarizes key physicochemical and spectroscopic data for

ethynyl(diphenyl)phosphine oxide and a representative derivative,

diphenyl(phenylethynyl)phosphine oxide. This data is essential for the identification and

characterization of these compounds.
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Property
Ethynyl(diphenyl)phosphin
e Oxide

Diphenyl(phenylethynyl)ph
osphine Oxide

CAS Number 6104-48-9[1][2][3][4] 1533-46-6

Molecular Formula C₁₄H₁₁OP[1][2][3][4] C₂₀H₁₅OP

Molecular Weight 226.21 g/mol [1][2][3][4] 302.31 g/mol

Melting Point 62 °C[2] 155-157 °C

¹H NMR (CDCl₃, δ)
Phenyl H: 7.4-7.8 (m), Ethynyl

H: 2.9 (d)
Phenyl H: 7.3-7.8 (m)

¹³C NMR (CDCl₃, δ)
Phenyl C: 128-133, C≡C: ~80-

90

Phenyl C: 128-133, C≡C: ~90-

100

³¹P NMR (CDCl₃, δ) ~16 ppm ~15 ppm

IR (P=O stretch, cm⁻¹) ~1180-1200 ~1180-1200

IR (C≡C stretch, cm⁻¹) ~2100-2150 ~2150-2200

Experimental Protocols
General Synthesis of Ethynyl(diphenyl)phosphine Oxide
Derivatives
A common method for the synthesis of ethynyl(diphenyl)phosphine oxide derivatives

involves the reaction of a terminal alkyne with chlorodiphenylphosphine, followed by oxidation.

Materials:

Terminal alkyne (e.g., phenylacetylene)

Chlorodiphenylphosphine

Copper(I) iodide (CuI) as a catalyst

A mild base (e.g., triethylamine)
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Anhydrous solvent (e.g., THF or toluene)

Hydrogen peroxide (H₂O₂) for oxidation

Standard workup and purification reagents (e.g., dichloromethane, saturated sodium

bicarbonate solution, anhydrous magnesium sulfate, silica gel for column chromatography)

Procedure:

To a solution of the terminal alkyne and triethylamine in anhydrous THF under an inert

atmosphere (e.g., argon), add a catalytic amount of CuI.

Slowly add chlorodiphenylphosphine to the reaction mixture at room temperature.

Stir the reaction mixture for several hours until the starting materials are consumed

(monitored by TLC).

After completion of the reaction, carefully add hydrogen peroxide to the mixture to oxidize

the phosphine to the phosphine oxide.

Perform an aqueous workup by extracting the product with an organic solvent like

dichloromethane.

Wash the organic layer with saturated sodium bicarbonate solution and brine, then dry over

anhydrous magnesium sulfate.

Purify the crude product by column chromatography on silica gel to obtain the desired

ethynyl(diphenyl)phosphine oxide derivative.

Reactivity and Applications: A Comparative
Overview
Ethynyl(diphenyl)phosphine oxide and its derivatives are versatile reagents with applications

in various chemical transformations. Their reactivity is primarily centered around the phosphine

oxide group and the terminal alkyne.

Staudinger Ligation
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The Staudinger ligation is a bioorthogonal reaction used for the formation of an amide bond

between a phosphine and an azide. While traditional Staudinger ligations often employ

phosphines that become incorporated into the final product as a phosphine oxide,

ethynyl(diphenyl)phosphine oxide itself is not the primary phosphine reagent in this reaction.

However, the phosphine oxide moiety is a key functional group in the context of the broader

Staudinger reaction, where an intermediate iminophosphorane is hydrolyzed to an amine and a

phosphine oxide.[5][6][7][8] The general mechanism of the Staudinger reaction is depicted

below.

R-N₃ (Azide)

R'₃P=N-N=N-R (Phosphazide intermediate)

R'₃P (Phosphine)

R'₃P=NR (Iminophosphorane)- N₂
R-NH₂ (Amine)

R'₃P=O (Phosphine Oxide)H₂O

N₂

Click to download full resolution via product page

Staudinger Reaction Mechanism

Catalysis
The phosphine oxide group can act as a ligand for metal catalysts. While less common than

their phosphine counterparts, phosphine oxides have been shown to stabilize palladium

catalysts in cross-coupling reactions.[9] The ethynyl group in ethynyl(diphenyl)phosphine
oxide derivatives can also participate in catalytic cycles, for example, in multicomponent

coupling reactions to form propargylamines.

Materials Science
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The rigid and linear nature of the ethynyl group, combined with the polar phosphine oxide,

makes these derivatives interesting candidates for the development of novel organic materials

with specific electronic and photophysical properties.

Alternative Reagents
While ethynyl(diphenyl)phosphine oxide derivatives are valuable, other classes of

compounds can be used for similar transformations.

Ynamides: These compounds, which contain a nitrogen atom attached to an acetylenic

carbon, are also highly reactive building blocks in organic synthesis. They can undergo a

variety of cycloadditions and other transformations.

Other Alkynylphosphonates and Alkynylphosphine Oxides: Derivatives with different

substituents on the phosphorus atom can be used to fine-tune the electronic and steric

properties of the molecule, influencing its reactivity and catalytic activity.

A direct comparison of the performance of ethynyl(diphenyl)phosphine oxide derivatives with

these alternatives is highly dependent on the specific application. For instance, in certain

catalytic reactions, the choice of substituents on the phosphorus atom can significantly impact

the reaction yield and selectivity. Further research is needed to systematically evaluate the

performance of these different classes of compounds in various applications.

Structural Characterization
While a crystal structure for the parent ethynyl(diphenyl)phosphine oxide is not readily

available in the searched literature, X-ray crystallographic data for related compounds, such as

diphenyl(phenylethynyl)phosphine oxide, provide valuable insights into the molecular geometry.

These studies confirm the expected tetrahedral geometry around the phosphorus atom and the

linear nature of the ethynyl group. The bond lengths and angles are within the expected ranges

for similar organophosphorus compounds.
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Experimental Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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